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Compound of Interest

Compound Name: hDHODH-IN-2

Cat. No.: B10756720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
hDHODH-IN-2 is an inhibitor of human dihydroorotate dehydrogenase (hDHODH), the fourth

enzyme in the de novo pyrimidine biosynthesis pathway.[1] As an analogue of the active

metabolite of Leflunomide, it demonstrates anti-inflammatory activity.[2] The enzyme hDHODH

is a validated target for the treatment of autoimmune diseases, and its inhibitors are under

investigation for various therapeutic applications. Accurate determination of the solubility of

hDHODH-IN-2 is a critical first step in preclinical development, informing formulation strategies

and ensuring reliable results in biological assays. This document provides a detailed protocol

for testing the solubility of hDHODH-IN-2 in common laboratory solvents.

hDHODH Signaling Pathway
The enzyme dihydroorotate dehydrogenase (DHODH) catalyzes the conversion of

dihydroorotate to orotate, a key redox reaction in the de novo synthesis of pyrimidines. This

pathway is essential for the production of uridine monophosphate (UMP), a precursor for all

other pyrimidine nucleotides required for DNA and RNA synthesis.[1][3] By inhibiting hDHODH,

hDHODH-IN-2 disrupts this pathway, thereby impeding the proliferation of rapidly dividing cells,

such as activated lymphocytes, which are heavily reliant on de novo pyrimidine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. DHODH-IN-2 | HsDHODH Inhibitor | DC Chemicals [dcchemicals.com]

3. Reactivation of Dihydroorotate Dehydrogenase-Driven Pyrimidine Biosynthesis Restores
Tumor Growth of Respiration-Deficient Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Protocol for Determining the Solubility
of hDHODH-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10756720#protocol-for-hdhodh-in-2-solubility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10756720?utm_src=pdf-custom-synthesis
https://www.glpbio.com/research-area/metabolism/dihydroorotate-dehydrogenase.html
https://dcchemicals.com/product_show-DHODH-IN-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7484595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7484595/
https://www.benchchem.com/product/b10756720#protocol-for-hdhodh-in-2-solubility-testing
https://www.benchchem.com/product/b10756720#protocol-for-hdhodh-in-2-solubility-testing
https://www.benchchem.com/product/b10756720#protocol-for-hdhodh-in-2-solubility-testing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10756720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10756720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10756720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

